Cas no 289039-81-2 (2-fluoro-4-(propan-2-yloxy)benzoic acid)

2-Fluoro-4-(propan-2-yloxy)benzoic acid is a fluorinated benzoic acid derivative featuring an isopropoxy substituent at the para position. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in synthetic chemistry. The fluorine atom enhances metabolic stability and bioavailability, while the isopropoxy group contributes to lipophilicity, influencing molecular interactions. Its well-defined structure allows for precise modifications in drug design, particularly in the development of bioactive molecules. The compound is typically characterized by high purity and consistent performance, making it suitable for applications requiring reliable building blocks in organic synthesis.
2-fluoro-4-(propan-2-yloxy)benzoic acid structure
289039-81-2 structure
Product Name:2-fluoro-4-(propan-2-yloxy)benzoic acid
CAS No:289039-81-2
MF:C10H11FO3
MW:198.190946817398
MDL:MFCD00142916
CID:248963
PubChem ID:2774529
Update Time:2025-06-07

2-fluoro-4-(propan-2-yloxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Fluoro-4-isopropoxybenzoic acid
    • 2-FLUORO-4-ISO-PROPYLOXYBENZOIC ACID
    • 2-fluoro-4-propan-2-yloxybenzoic acid
    • Benzoic acid,2-fluoro-4-(1-methylethoxy)-
    • 2-fluoro-4-(methylethoxy)benzoic acid
    • PC8854
    • 2-fluoro-4-(propan-2-yloxy)benzoic acid
    • 2-Fluoro-4-isopropyloxybenzoic acid
    • 2-Fluoro-4-isopropoxybenzoicacid
    • 289039-81-2
    • DTXSID10379077
    • FT-0691676
    • SCHEMBL2590126
    • 2-fluoro-4-isopropoxy-benzoic acid
    • A856698
    • AKOS006229378
    • Benzoic acid, 2-fluoro-4-(1-methylethoxy)-
    • MFCD00142916
    • CS-0195264
    • 2-FLUORO-4-ISO-PROPYLOXYBENZOICACID
    • LFYMPARUPZDGHJ-UHFFFAOYSA-N
    • BS-22219
    • A1-09186
    • MDL： MFCD00142916
    • Inchi： 1S/C10H11FO3/c1-6(2)14-7-3-4-8(10(12)13)9(11)5-7/h3-6H,1-2H3,(H,12,13)
    • InChI Key： LFYMPARUPZDGHJ-UHFFFAOYSA-N
    • SMILES： FC1=C(C(=O)O)C=CC(=C1)OC(C)C

Computed Properties

  • Exact Mass: 198.06900
  • Monoisotopic Mass: 198.06922237g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 1.211±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: Not available
  • Boiling Point: 281.1±20.0 ºC (760 Torr),
  • Flash Point: 123.8±21.8 ºC,
  • Refractive Index: 1.511
  • Solubility: Very slightly soluble (0.4 g/l) (25 º C),
  • PSA: 46.53000
  • LogP: 2.31110
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-fluoro-4-(propan-2-yloxy)benzoic acid Security Information

2-fluoro-4-(propan-2-yloxy)benzoic acid Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-fluoro-4-(propan-2-yloxy)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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F592248-500mg
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Alichem
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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